Cas no 142698-60-0 (Macrocarpal B)

Macrocarpal B Properties

Names and Identifiers

• Macrocarpal B
• 1,3-Benzenedicarboxaldehyde,5-[(1S)-1-[(1aR,4R,4aR,7S,7aS,7bR)-decahydro-4-hydroxy-1,1,4,7-tetramethyl-1H-cycloprop[e]azulen-7-yl]-3-methylbutyl]-2,4,6-trihydroxy-
• 5-[(1S)-1-[(1aR,4R,4aR,7S,7aS,7bR)-4-hydroxy-1,1,4,7-tetramethyl-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[h]azulen-7-yl]-3-methylbutyl]-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde
• macrocarpal-A
• [ "" ]
• CS-0023948
• 1H-Cycloprop[e]azulene, 1,3-benzenedicarboxaldehyde deriv.; 5-[(1S)-1-[(1aR,4R,4aR,7S,7aS,7bR)-Decahydro-4-hydroxy-1,1,4,7-tetramethyl-1H-cycloprop[e]azulen-7-yl]-3-methylbutyl]-2,4,6-trihydroxy-1,3-benzenedicarboxaldehyde
• A885148
• DTXSID80162130
• 142698-60-0
• AKOS032948487
• HY-N3345
• CHEMBL396848
• 5-((1S)-1-((11S,7R)-7-hydroxy-3,3,7,11-tetramethyltricyclo(6.3.0.0(2,4))undec-11-yl)-3-methylbutyl)-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde
• FS-10352
• 5-[(1S)-1-[(1aR,4R,4aR,7S,7aS,7bR)-4-hydroxy-1,1,4,7-tetramethyl-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[h]azulen-7-yl]-3-methyl-butyl]-2,4,6-trihydroxy-benzene-1,3-dicarbaldehyde
• CHEBI:175704
• 5-[(1S)-1-((11S,7R)-7-hydroxy-3,3,7,11-tetramethyltricyclo[6.3.0.0<2,4>]undec-11-yl)-3-methylbutyl]-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde
• SCHEMBL96058
• 5-[(1S)-1-[(1AR,4R,4AR,7S,7AS,7BR)-4-HYDROXY-1,1,4,7-TETRAMETHYL-OCTAHYDROCYCLOPROPA[E]AZULEN-7-YL]-3-METHYLBUTYL]-2,4,6-TRIHYDROXYBENZENE-1,3-DICARBALDEHYDE
• DA-65196
• 5-((1S)-1-((1aR,4R,4aR,7S,7aS,7bR)-4-hydroxy-1,1,4,7-tetramethyl-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa(h)azulen-7-yl)-3-methylbutyl)-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde
• DTXCID7084621
• +Expand

• InChIKey： IBLPTYJTKWQCDX-NGLILROZSA-N
• Inchi： InChI=1S/C28H40O6/c1-14(2)11-19(20-24(32)15(12-29)23(31)16(13-30)25(20)33)27(5)9-7-18-22(27)21-17(26(21,3)4)8-10-28(18,6)34/h12-14,17-19,21-22,31-34H,7-11H2,1-6H3/t17-,18-,19-,21-,22-,27-,28-/m1/s1
• SMILES： CC(C)C[C@H](C1=C(C(=C(C(=C1O)C=O)O)C=O)O)[C@@]2(C)CC[C@@H]3[C@@H]2[C@H]4[C@@H](CC[C@@]3(C)O)C4(C)C

Computed Properties

• Exact Mass: 472.28200
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 472.28248899g/mol
• Heavy Atom Count: 34
• Complexity: 774
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 115Ų

Experimental Properties

• LogP: 5.40760
• PSA: 115.06000
• Boiling Point: 535.7±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 291.8±26.6 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Sesquiterpenoids